Cas no 1020722-33-1 (Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate)

• Product Name: Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate
• CAS No: 1020722-33-1
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 2625428
• PubChem ID: 24728604
• Update Time: 2025-04-21

Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• DTXSID50646432
• Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate
• AKOS010818199
• 1020722-33-1

• Inchi： 1S/C8H15NO3S/c1-12-8(10)2-3-9-4-6-13(11)7-5-9/h2-7H2,1H3
• InChI Key： ARRXWWNHPMNRBG-UHFFFAOYSA-N
• SMILES： S1(CCN(CCC(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 205.077265g/mol
• Monoisotopic Mass: 205.077265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.28g/mol
• XLogP3: -1.1
• Topological Polar Surface Area: 65.8Ų